2-Ethyl-4-iodoaniline
Cat. No. B1349147
Key on ui cas rn:
99471-67-7
M. Wt: 247.08 g/mol
InChI Key: PLKZGDYLTZBAEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:1]([CH3:2])[c:3]1[c:4]([NH2:5])[cH:6][cH:7][cH:8][cH:9]1.[CH3:11][C:12](=[O:13])[O-:14].[CH3:17][C:18](=[O:19])[OH:20].[I:15][Cl:16].[Na+:10]>>[CH2:1]([CH3:2])[c:3]1[c:4]([NH2:5])[cH:6][cH:7][c:8]([I:15])[cH:9]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCc1ccccc1N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClI
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCc1cc(I)ccc1N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
